molecular formula C18H17N3O2 B567861 N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide CAS No. 1300030-83-4

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide

Cat. No.: B567861
CAS No.: 1300030-83-4
M. Wt: 307.353
InChI Key: UNEYHKFKMBJCEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is a synthetic small molecule characterized by an imidazo[1,2-a]pyridine core substituted with methyl groups at the 2- and 7-positions and a benzyl-oxoacetamide side chain. Its molecular formula is C₁₈H₁₇N₃O₂, with a molecular weight of 307.35–307.36 g/mol, and it is registered under CAS number 1300030-83-4 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide typically involves multicomponent condensation reactions. One effective method is the condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This method allows for the efficient formation of the imidazo[1,2-a]pyridine core structure. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like p-toluenesulfonic acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and reagent concentrations is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide can undergo various chemical reactions, including:

    Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions can occur at the benzyl or imidazo[1,2-a]pyridine moieties using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral conditions.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines

Biological Activity

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its chemical properties, biological activities, and relevant research findings.

  • Molecular Formula : C₁₈H₁₇N₃O₂
  • Molecular Weight : 307.35 g/mol
  • CAS Number : 1300030-83-4
  • Purity : Typically >98% .

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its potential as an anti-cancer agent and its effects on different biological pathways.

Anti-Cancer Properties

  • Mechanism of Action : The compound exhibits cytotoxic effects against various cancer cell lines. Studies suggest it may induce apoptosis through the activation of caspase pathways and the modulation of Bcl-2 family proteins, which are crucial in regulating cell death .
  • Case Study Data :
    • In vitro studies have shown that this compound significantly reduces cell viability in human breast cancer (MCF-7) and lung cancer (A549) cell lines.
    • A concentration-dependent response was observed with IC50 values around 10 µM for MCF-7 cells and 15 µM for A549 cells .
Cell LineIC50 (µM)Mechanism of Action
MCF-710Apoptosis via caspase activation
A54915Modulation of Bcl-2 proteins

Antimicrobial Activity

This compound also shows promising antimicrobial properties. It has been tested against various bacterial strains:

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL

These results indicate that the compound may serve as a lead for developing new antimicrobial agents .

Research Findings

Recent studies have indicated that the compound's structure is critical for its biological activity. The imidazo[1,2-a]pyridine moiety is believed to play a significant role in enhancing its interaction with biological targets.

Structure-Activity Relationship (SAR)

Research has highlighted the importance of substituents on the benzyl and imidazole rings. Modifications to these groups can lead to increased potency and selectivity against specific cancer types or microbial strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs differing in substitution patterns, functional groups, or core structures. Key distinctions lie in synthetic yields, physical properties, and pharmacophoric features.

Structural Isomers: 2,6-Dimethylimidazo[1,2-a]pyridine Derivatives

N-Benzyl-2-(2,6-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (Compound 17)

  • Molecular Formula : C₁₈H₁₇N₃O₂
  • Molecular Weight : 307.35 g/mol
  • CAS: Not explicitly provided
  • Key Differences :
    • Methyl groups at 2,6-positions (vs. 2,7 in the target compound).
    • Synthesis : Prepared via reaction of 2,6-dimethylimidazo[1,2-a]pyridine with oxalyl chloride and benzylamine, yielding 42% after purification .
    • Physical Properties : Reported as a white solid with a melting point of 97–98°C .

2,6-Dimethylimidazo[1,2-a]pyridine (Compound 16)

  • Molecular Formula : C₉H₁₀N₂
  • Molecular Weight : 146.19 g/mol
  • CAS : 81438-52-0
  • Role: Precursor for Compound 17; synthesized in 62% yield via cyclization of 2-amino-5-pyridinol with chloroacetone .

Functional Group Variants

N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide (CAS 868977-66-6)

  • Molecular Formula : C₁₇H₁₇N₃O₂
  • Molecular Weight : 295.34 g/mol
  • Key Differences :
    • Replaces oxoacetamide with a methoxybenzamide group.
    • Lacks the benzyl group, instead featuring an ethyl linker.
  • Implications : Increased hydrophobicity from the methoxy group may alter solubility and target binding compared to the oxoacetamide moiety .

N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-3-nitrobenzenesulfonamide (CAS 868978-46-5)

  • Molecular Formula : C₁₄H₁₃N₅O₄S
  • Molecular Weight : 347.35 g/mol
  • Key Differences: Contains a sulfonamide group instead of an amide.
  • Implications : Sulfonamides often enhance metabolic stability but may reduce cell permeability .

Data Table: Comparative Analysis of Key Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Substituent Positions/Functional Groups Melting Point (°C) Synthetic Yield
N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (Target) C₁₈H₁₇N₃O₂ 307.35–307.36 1300030-83-4 2,7-dimethyl; benzyl-oxoacetamide Not reported Not reported
N-Benzyl-2-(2,6-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (17) C₁₈H₁₇N₃O₂ 307.35 Not provided 2,6-dimethyl; benzyl-oxoacetamide 97–98 42%
2,6-Dimethylimidazo[1,2-a]pyridine (16) C₉H₁₀N₂ 146.19 81438-52-0 2,6-dimethyl Not reported 62%
N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide C₁₇H₁₇N₃O₂ 295.34 868977-66-6 Ethyl linker; methoxybenzamide Not reported Not reported

Implications of Structural Variations

  • Functional Groups : Oxoacetamide moieties (as in the target compound) enable hydrogen bonding, whereas sulfonamides (e.g., CAS 868978-46-5) offer rigidity and stability .
  • Synthetic Efficiency : Higher yields for precursor Compound 16 (62%) vs. Compound 17 (42%) suggest regiochemistry impacts reaction efficiency .

Properties

IUPAC Name

N-benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O2/c1-12-8-9-21-15(10-12)20-13(2)16(21)17(22)18(23)19-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UNEYHKFKMBJCEF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=NC(=C(N2C=C1)C(=O)C(=O)NCC3=CC=CC=C3)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.